Cas no 1261674-00-3 (Ethyl 3-bromo-2-nitrophenylacetate)

• Product Name: Ethyl 3-bromo-2-nitrophenylacetate
• CAS No: 1261674-00-3
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4792951
• Update Time: 2023-08-17

Ethyl 3-bromo-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-2-16-9(13)6-7-4-3-5-8(11)10(7)12(14)15/h3-5H,2,6H2,1H3
• InChI Key： KJEUUJFEZOJLTN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1